Cas no 182936-89-6 (Phenol, 4-(6-nitro-2-benzoxazolyl)-)

• Product Name: Phenol, 4-(6-nitro-2-benzoxazolyl)-
• CAS No: 182936-89-6
• MF: C₁₃H₈N₂O₄
• MW: 256.213623046875
• CID: 1381666
• PubChem ID: 136260096
• Update Time: 2025-04-20

Phenol, 4-(6-nitro-2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(6-nitro-2-benzoxazolyl)-
• 4-(6-nitro-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,5-dien-1-one
• 182936-89-6
• 4-(6-Nitro-1,3-benzoxazol-2(3H)-ylidene)cyclohexa-2,5-dien-1-one
• DTXSID50589517

• Inchi： 1S/C13H8N2O4/c16-10-4-1-8(2-5-10)13-14-11-6-3-9(15(17)18)7-12(11)19-13/h1-7,16H
• InChI Key： MATVXEIXBLFCJZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.04844
• Monoisotopic Mass: 256.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 89.4